Cas no 898788-43-7 (3-(4-Chlorophenyl)-2',5'-dichloropropiophenone)

• Product Name: 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone
• CAS No: 898788-43-7
• MF: C₁₅H₁₁Cl₃O
• MW: 313.606241464615
• CID: 870424
• PubChem ID: 24726103
• Update Time: 2025-11-01

3-(4-Chlorophenyl)-2',5'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(2,5-dichlorophenyl)propan-1-one
• 3-(4-CHLOROPHENYL)-2',5'-DICHLOROPROPIOPHENONE
• MFCD03843492
• AKOS016021802
• 898788-43-7
• DTXSID30644496
• 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone

• MDL： MFCD03843492
• Inchi： 1S/C15H11Cl3O/c16-11-4-1-10(2-5-11)3-8-15(19)13-9-12(17)6-7-14(13)18/h1-2,4-7,9H,3,8H2
• InChI Key： QDZURKFLUHWMQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CCC1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 311.98800
• Monoisotopic Mass: 311.987548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.46230

Additional information on 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone

Introduction to 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone (CAS No. 898788-43-7)

3-(4-Chlorophenyl)-2',5'-dichloropropiophenone, identified by the chemical identifier CAS No. 898788-43-7, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a unique structural framework with chlorinated aromatic and aliphatic components, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced materials. The presence of chlorine atoms at specific positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone consists of a propiophenone core substituted with two chlorine atoms at the 2' and 5' positions, coupled with a 4-chlorophenyl group. This configuration imparts distinct electronic and steric properties, enabling diverse chemical transformations. The chloro substituents not only influence the compound's solubility and stability but also play a crucial role in modulating its biological activity. Such structural features are often exploited in medicinal chemistry to fine-tune pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone. Research studies have begun to uncover its utility as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have shown promise in inhibiting certain enzymatic pathways relevant to inflammatory diseases and cancer. The chlorine atoms facilitate electrophilic aromatic substitution reactions, allowing for the introduction of additional functional groups that can enhance binding affinity to biological targets.

One notable area of investigation involves the use of 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling cascades, and their dysregulation is often associated with various pathological conditions. By modifying the structure of this compound, researchers aim to develop selective kinase inhibitors that can modulate signaling pathways without off-target effects. Preliminary computational studies suggest that subtle alterations in the chloro-substituted phenyl ring can significantly enhance binding interactions with kinase domains.

The synthesis of 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone involves multi-step organic reactions that highlight the compound's synthetic versatility. Traditional methods include chlorination reactions followed by condensation steps to form the propiophenone core. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups with high precision. These methods not only improve yield but also reduce unwanted byproducts, making the process more sustainable and scalable for industrial applications.

From a material science perspective, 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone exhibits interesting optical and electronic properties due to its extended conjugation system and electron-withdrawing chloro groups. These characteristics make it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring ways to incorporate this compound into polymer matrices to enhance charge transport properties, potentially leading to more efficient and durable electronic devices.

The biodegradability and environmental impact of 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone are also subjects of ongoing research. While chlorinated compounds are known for their stability, understanding their degradation pathways is crucial for assessing their long-term environmental footprint. Studies using computational modeling and experimental techniques have begun to shed light on how these molecules interact with microbial communities in soil and water systems. This information is vital for developing greener synthetic routes and ensuring that pharmaceutical intermediates like this one do not pose undue ecological risks.

In conclusion, 3-(4-Chlorophenyl)-2',5'-dichloropropiophenone (CAS No. 898788-43-7) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a versatile intermediate in pharmaceutical synthesis, while its electronic properties open doors for innovations in material science. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.